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Get Quote

The solubility of STF-118804 has been characterized primarily in DMSO. The table below summarizes the

quantitative data available from different suppliers.

Source
Solubility in
DMSO

Note

Selleckchem [1] 61 mg/mL
(132.16 mM)

Validated by supplier; notes that moisture-absorbing
DMSO reduces solubility.

TargetMol [2] 46.2 mg/mL
(100.1 mM)

Sonication is recommended to aid dissolution.

MedChemExpress
(MCE) [3]

25 mg/mL (54.17
mM)

Solution preparation requires ultrasonic treatment; notes
that hygroscopic DMSO impacts solubility.

Tribioscience [4] 47 mg/mL -

Sigma-Aldrich [5] 20 mg/mL -

BioCrick [6] ≥ 31 mg/mL "≥" indicates soluble, but saturation is unknown.

ApexBio [7] ≥19.1 mg/mL in

DMSO

-
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Key Considerations for Stock Solution Preparation:

Use Fresh, Anhydrous DMSO: Hygroscopic DMSO (that has absorbed moisture from the air) can
significantly reduce the solubility of the compound. Use a fresh, sealed bottle of anhydrous DMSO [1]

[3].
Warm and Sonicate: For consistent and complete dissolution, warm the vial to 37°C and use a

sonication water bath for a short period [6] [2].
Aseptic Filtration: For cell culture work, sterilize the stock solution by filtering it through a 0.22 µm

filter.

In Vitro Cell Culture Protocols

The following workflow and protocol detail the use of STF-118804 for cell viability assays, based on

published studies [8] [1].
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Prepare STF-118804 Stock Solution

Seed Cells in 96-well Plate
(6×10⁵ cells/mL)

Incubate (37°C, 5% CO₂)
~24 hours

Add STF-118804
(Serially Diluted)

Incubate (37°C, 5% CO₂)
72 hours

Add Viability Reagent
(e.g., MTT, CellTiter-Glo)

Incubate & Measure
(Spectrophotometer/Luminometer)

Calculate IC₅₀

Click to download full resolution via product page

Detailed Protocol for Cell Viability Assay [8] [1] [3]:
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Cell Seeding: Seed your chosen cell lines (e.g., pancreatic cancer PDAC lines like Panc-1,

PaTu8988t, or B-ALL lines like MV4-11, NALM-6) in a 96-well plate at a density of approximately
6×10⁵ cells per milliliter (e.g., 100 µL per well). Include control wells with cells and medium only

(untreated control) and wells with medium only (blank).
Cell Adherence: Allow the cells to adhere and grow for about 24 hours in a standard incubator (37°C,

5% CO₂).
Compound Treatment: Prepare a serial dilution of STF-118804 in complete cell culture medium. The

final concentration range tested in research is typically from low nanomolar (e.g., 6.25 nM) up to 10
µM [8] [3]. Add the diluted compound to the cells. Ensure each concentration is tested in replicates

(e.g., triplicate).
Incubation: Incubate the treated cells for 72 hours at 37°C, 5% CO₂.

Viability Measurement:
MTT Assay: Add MTT reagent to each well and incubate for several hours. The viable cells will

convert MTT to purple formazan crystals. Dissolve the crystals with a solvent (e.g., DMSO or
isopropanol) and measure the absorbance at 570 nm [8].

CellTiter-Glo/Luminescence Assay: Add an equal volume of CellTiter-Glo reagent to each
well. After incubation, measure the luminescent signal, which is proportional to the amount of

ATP present, an indicator of metabolically active cells [1].
Data Analysis: Calculate the percentage of cell viability relative to the untreated control. The IC₅₀
value (half-maximal inhibitory concentration) can then be determined using software such as
GraphPad Prism.

In Vivo Dosing Formulations

For preclinical animal studies, STF-118804 is not soluble in water and requires specific formulations. The

table below lists two validated in vivo formulations.

Formulation Composition
Final
Concentration

Administration & Notes

Homogeneous
Suspension [1]

0.5% Carboxymethyl

cellulose (CMC-Na)

5 mg/mL Subcutaneous (s.c.)
injection. A stable
suspension.

Clear Solution [1] 5% DMSO, 40% PEG300,
5% Tween-80, 50%

ddH₂O

1 mg/mL Subcutaneous (s.c.)
injection. Validated for

stability when fresh.
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Formulation Composition
Final
Concentration

Administration & Notes

Clear Solution [1] 5% DMSO, 95% Corn Oil 0.3 mg/mL Suitable for oral gavage or

intraperitoneal (i.p.) injection.

Example In Vivo Dosing Regimen: In an orthotopic model of acute lymphoblastic leukemia, STF-118804

was administered at 25 mg/kg, twice daily, via subcutaneous injection for 20 days, which significantly

improved survival [1] [2]. In a pancreatic cancer model, 25 mg/kg administered via intraperitoneal injection

for 3 weeks reduced tumor growth [3].

Mechanism of Action and Experimental Applications

STF-118804 is a highly specific inhibitor of NAMPT (nicotinamide phosphoribosyltransferase), the rate-

limiting enzyme in the NAD+ salvage pathway [5] [8] [9]. Its mechanism leads to several downstream

effects that can be measured in experiments.
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STF-118804 inhibits NAMPT

Depletes intracellular NAD⁺ levels

Metabolic Collapse

Induces Apoptosis
(Without cell cycle arrest)

Reduced Glycolysis
(↓Glucose uptake, ↓Lactate) Decreased ATP production

AMPK Pathway Activation
(p-AMPKα↑)

mTOR Pathway Inhibition
(p-mTOR, p-P70S6K↓)

Leads to

Reduced Cell Viability
& Tumor Growth

Click to download full resolution via product page

Key Experimental Applications:

Studying Cancer Metabolism: Use STF-118804 to investigate the reliance of cancer cells on the
NAD+ salvage pathway and to induce metabolic collapse [8].
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Targeting Cancer Stem Cells: The compound has shown efficacy in depleting leukemia-initiating

cells (stem cells), making it a tool for studying this resistant cell population [5] [9].
Combination Therapy Studies: STF-118804 has shown additive effects when combined with

chemotherapeutic agents like gemcitabine, paclitaxel, and etoposide in pancreatic cancer models
[8] [10].

Rescue Experiments: The effects of STF-118804 can be reversed by adding exogenous NMN
(Nicotinamide Mononucleotide), the immediate product of the NAMPT reaction, to confirm on-target

mechanism [8].

Storage and Handling

Powder: Store the solid powder at -20°C, desiccated [6] [4]. Under these conditions, it is stable for at

least 2 years [4].
Stock Solution: Aliquot and store DMSO stock solutions at -20°C or -80°C. While some suppliers

indicate stability for up to 3 months at -20°C [4], it is generally recommended to use the solution
shortly after preparation for optimal results [7].

I hope these detailed application notes and protocols assist your research on STF-118804. Should you

require specific information on a different cell line or assay, please feel free to ask.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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118804-solubility-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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